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This guide provides a detailed comparison of the microbial dynamics that characterize the

fermentation processes of Şalgam, a traditional Turkish fermented beverage, and kefir, a

fermented milk beverage. It is intended for researchers, scientists, and professionals in drug

development interested in the microbiology of fermented foods.

Introduction to Şalgam and Kefir
Şalgam is a traditional Turkish beverage produced through the lactic acid fermentation of black

carrot, turnip, rock salt, sourdough, and bulgur flour.[1] The process typically involves two

fermentation stages.[2] Kefir is a fermented milk product made by inoculating milk with kefir

grains, which are a symbiotic culture of lactic acid bacteria, acetic acid bacteria, and yeasts

embedded in a polysaccharide and protein matrix.[3][4]

Microbial Succession in Şalgam Fermentation
The fermentation of Şalgam is driven by a combination of lactic acid bacteria (LAB) and yeasts.

[5] The process is generally divided into a first fermentation (dough fermentation) and a second

fermentation where black carrot and turnip are added.[2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b12772139#bc-rfq
https://agris.fao.org/search/en/providers/122535/records/65df634563b8185d9cacadc1
https://dergipark.org.tr/en/download/article-file/1186260
https://posnutricao.ufv.br/wp-content/uploads/2022/06/Microbial-community-dynamics-of-fermented-kefir.pdf
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2015.01177/full
https://www.mdpi.com/2306-5710/3/4/49
https://dergipark.org.tr/en/download/article-file/1186260
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Microorganisms:

Lactic Acid Bacteria (LAB): The dominant LAB throughout both fermentation stages is

Lactobacillus plantarum.[1][2][5] Other significant LAB include Lactobacillus paracasei

subsp. paracasei, Lactobacillus brevis, and Lactobacillus fermentum.[1][5] Species like

Leuconostoc mesenteroides and Pediococcus pentosaceus may be present at the beginning

but tend to die off as fermentation progresses.[1]

Yeasts:Saccharomyces cerevisiae is the predominant yeast species in both stages of

Şalgam fermentation.[2][6] Candida krusei is also found, but typically in lower numbers.[2]

Succession Dynamics: The fermentation begins with a diverse microflora from the raw

materials. As fermentation proceeds, the environment becomes more acidic due to the

production of lactic acid by LAB. This drop in pH favors the growth of acid-tolerant species like

L. plantarum, which eventually dominate the bacterial community.[2] The number of both LAB

and yeasts increases throughout the fermentation process.[2][5]

Quantitative Data: Microbial Counts in Şalgam
Fermentation
The following table summarizes typical microbial counts (in log CFU/mL or log CFU/g) at

different stages of traditional Şalgam fermentation.
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Fermentation
Stage

Organism
Group

Day 0
Mid-
Fermentation
(Day 4-6)

End of
Fermentation
(Day 8-12)

First

Fermentation
Total LAB 7.10[2] 7.30 (Day 4)[2] 7.30 (Day 8)[2]

Lactobacillus

plantarum
5.90[2] 6.10[2] -

Total Yeasts 5.86[2] 6.66 (Day 4)[2] 6.66 (Day 8)[2]

Saccharomyces

cerevisiae
4.86[2] 5.46[2] -

Second

Fermentation
Total LAB 6.70[2] 8.56 (Day 6)[2] 8.13[2]

Lactobacillus

plantarum
6.10[2] 7.72[2] -

Total Yeasts 4.40[2] 7.53 (Day 6)[2] 7.46[2]

Saccharomyces

cerevisiae
3.45[2] - 6.16[2]

Microbial Succession in Kefir Fermentation
Kefir fermentation is characterized by the complex and stable symbiotic relationship of the

microorganisms within the kefir grains.[3] This microbial consortium includes a wide variety of

bacteria and yeasts that are transferred to the milk to initiate fermentation.

Key Microorganisms:

Bacteria: The bacterial community is dominated by the phylum Firmicutes.[3][7] The most

prevalent bacterial genus is often Lactococcus.[3][7] Other important genera include

Lactobacillus, Leuconostoc, and Acetobacter.[8][9] Specific species like Lactobacillus

helveticus and Lactobacillus kefiranofaciens are frequently identified.[9][10]
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Yeasts: The main fungal phylum is Ascomycota.[3] Predominant yeast species include

Saccharomyces cerevisiae, Kluyveromyces marxianus, and Candida species.[4][10]

Succession Dynamics: Kefir fermentation shows a dynamic pattern of microbial succession.

Studies have observed that Lactobacillus kefiranofaciens can be dominant in the early stages

(e.g., 8 hours), with its abundance decreasing by 24 hours.[9] The overall microbial diversity

remains relatively stable throughout the fermentation process, with the kefir grains acting as a

continuous inoculum.[11] The symbiotic interactions between bacteria and yeasts are crucial

for the development of kefir's characteristic flavor and aroma.[8][9]

Quantitative Data: Microbial Composition in Kefir
The following table presents data on the microbial composition of kefir grains and the resulting

fermented milk.

Sample Type Organism Group
Relative Abundance /
Count

Kefir Grains Lactic Acid Bacteria 10⁸ CFU/g[4]

Yeasts 10⁶–10⁷ CFU/g[4]

Acetic Acid Bacteria 10⁵ CFU/g[4]

Fermented Kefir Firmicutes (Phylum) 65% (Initial) -> 75.8% (Pool)[3]

Lactococcus (Genus)
Dominant genus in many

kefirs[7]

Ascomycota (Phylum) >99% of fungal community[3]

Aspergillus (Genus)
71.9% (Initial) -> 65.3% (Pool)

[3]
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Feature Şalgam Kefir

Primary Microorganisms
Lactobacillus plantarum,

Saccharomyces cerevisiae[2]

Lactococcus spp.,

Lactobacillus spp.,

Saccharomyces spp.,

Kluyveromyces marxianus[3]

Microbial Source
Raw materials (black carrot,

turnip, sourdough)

Kefir grains (stable symbiotic

culture)[3]

Succession Pattern

Shift towards acid-tolerant LAB

(L. plantarum) over two distinct

stages.[1][2]

Dynamic succession with

stable overall diversity;

microbial ratios change during

fermentation.[9][11]

Microbial Diversity
Lower complexity, dominated

by a few key species.[5]

High complexity with a wide

range of bacteria and yeasts in

symbiosis.[3][12]

Key Fermentation Type Lactic acid fermentation.[1]
Lactic acid and alcoholic

fermentation.[4]

Experimental Protocols
A common methodology for studying microbial succession in fermented foods like Şalgam and

kefir involves culture-based enumeration and culture-independent molecular techniques.

Protocol: Microbial Community Analysis via 16S rRNA
Gene Sequencing
This protocol outlines a standard workflow for analyzing the bacterial community composition. A

similar approach targeting the ITS (Internal Transcribed Spacer) region would be used for

fungal community analysis.

Sample Collection: Aseptically collect samples at various time points throughout the

fermentation process (e.g., 0, 24, 48, 72 hours and at the final product stage).

DNA Extraction:
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Homogenize 1 mL of the liquid sample or 1 g of the kefir grain/Şalgam mash.

Extract total genomic DNA using a specialized kit designed for food or microbial samples,

which often includes enzymatic lysis (e.g., lysozyme) and mechanical disruption (e.g.,

bead beating) steps to ensure efficient lysis of Gram-positive bacteria and yeasts.[13]

Assess the quality and quantity of the extracted DNA using a spectrophotometer (e.g.,

NanoDrop) and agarose gel electrophoresis.[13]

PCR Amplification and Library Preparation:

Amplify a hypervariable region of the 16S rRNA gene (e.g., V3-V4) using universal

bacterial primers.[13][14] These primers are typically tagged with adapter sequences for

the sequencing platform and unique barcode sequences to allow for multiplexing of

samples.[14]

The PCR reaction mixture (e.g., 50 µl) generally contains template DNA, forward and

reverse primers, dNTPs, Taq DNA polymerase, and PCR buffer.[15]

Purify the PCR products (amplicons) to remove primers and other contaminants.

Sequencing:

Sequence the prepared library of amplicons using a high-throughput sequencing platform

(e.g., Illumina MiSeq).[13] This generates millions of short DNA sequences (reads).

Bioinformatic Analysis:

Quality Control: Raw sequencing reads are filtered to remove low-quality sequences and

chimeras.[13]

OTU/ASV Picking: The high-quality reads are clustered into Operational Taxonomic Units

(OTUs) based on sequence similarity (e.g., 97%) or resolved into Amplicon Sequence

Variants (ASVs).

Taxonomic Assignment: Representative sequences for each OTU/ASV are compared

against a reference database (e.g., Greengenes, SILVA) to assign taxonomic

classifications (Phylum, Class, Order, Family, Genus, Species).
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Diversity Analysis: Calculate alpha diversity (within-sample diversity) and beta diversity

(between-sample diversity) metrics to compare microbial communities across different

time points and products.

Visualizations
Experimental Workflow
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Caption: Workflow for microbial community analysis.
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Caption: Generalized microbial succession in Şalgam.
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Milk Fermentation
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Caption: Microbial dynamics in Kefir fermentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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